Cas no 39160-70-8 (Amino-PEG6-alcohol)

• Product Name: Amino-PEG6-alcohol
• CAS No: 39160-70-8
• MF: C₁₂H₂₇NO₆
• MW: 281.345884561539
• MDL: MFCD22200781
• CID: 1011595
• PubChem ID: 20554065
• Update Time: 2025-10-28

Amino-PEG6-alcohol Chemical and Physical Properties

Names and Identifiers

• H2N-PEG6-OH
• 1-AMinohexaethylene Glycol
• 17-AMino-3,6,9,12,15-pentaoxaheptadecanol
• Amino-PEG6-alcohol
• ENT-PAROXOL
• 2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• AKOS027320622
• BP-20659
• DTXSID50608636
• 39160-70-8
• S10661
• WLZ3786
• SY251160
• MFCD22200781
• SB82189
• SCHEMBL2048089
• NH2-PEG6-OH
• HY-126942
• CS-0108523
• 3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-amino-
• AS-66952
• 17-AMINO-3,6,9,12,15-PENTAOXAHEPTADECAN-1-OL
• A936523

• MDL： MFCD22200781
• Inchi： 1S/C12H27NO6/c13-1-3-15-5-7-17-9-11-19-12-10-18-8-6-16-4-2-14/h14H,1-13H2
• InChI Key： ICUIZKMGHRMMDZ-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCO)CCOCCOCCN

Computed Properties

• Exact Mass: 281.18400
• Monoisotopic Mass: 281.18383758 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.35
• XLogP3: -2.1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 92.40000
• LogP: -0.27930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Other Chemical additives
• Other Chemical Reagents

Additional information on Amino-PEG6-alcohol

Comprehensive Guide to Amino-PEG6-alcohol (CAS No. 39160-70-8): Properties, Applications, and Innovations

Amino-PEG6-alcohol (CAS No. 39160-70-8) is a versatile polyethylene glycol (PEG)-based linker compound widely used in bioconjugation, drug delivery, and material science. Its unique structure combines a terminal amino group (-NH₂) with a PEG6 spacer and a hydroxyl (-OH) end group, offering exceptional solubility, biocompatibility, and flexibility. This article explores its molecular characteristics, cutting-edge applications, and answers frequently searched questions about its role in modern research.

The PEG6 spacer in Amino-PEG6-alcohol provides a hydrophilic, non-immunogenic bridge between functional groups, making it ideal for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). Researchers value its ability to reduce steric hindrance while improving payload solubility—a critical factor in cancer therapeutics and targeted drug delivery. Recent studies highlight its use in mRNA vaccine formulations, where PEGylated compounds enhance stability and cellular uptake.

With the rise of click chemistry and bioorthogonal reactions, Amino-PEG6-alcohol (CAS No. 39160-70-8) serves as a key intermediate for modifying peptides, proteins, and nanoparticles. Its amino group readily reacts with NHS esters, isocyanates, or epoxides, while the hydroxyl group enables further derivatization via esterification or etherification. This dual functionality addresses common search queries like "How to conjugate PEG linkers to antibodies?" or "Best practices for PEGylation in bioconjugation."

In material science, Amino-PEG6-alcohol enhances hydrogel formulations for 3D bioprinting and wound dressings. Its water-retaining properties align with trends in sustainable biomaterials, a topic gaining traction in Google Scholar and PubMed searches. Unlike traditional crosslinkers, it minimizes cytotoxicity—a frequent concern flagged in forums discussing biocompatible polymers.

Quality control of Amino-PEG6-alcohol (CAS No. 39160-70-8) involves rigorous HPLC and mass spectrometry to ensure low polydispersity (PDI < 1.05), a detail often queried by purchasers. Storage recommendations (-20°C under argon) and shelf-life (typically 24 months) are also top search keywords, reflecting user demand for practical handling guidelines.

Emerging applications include its use in CRISPR-Cas9 delivery systems, where PEGylation shields genetic material from nucleases. This aligns with trending searches on "PEGylated gene editing tools" and "non-viral transfection reagents." Additionally, its role in diagnostic biosensors—particularly COVID-19 antigen tests—has spurred interest, as noted in recent Altmetric data.

For synthetic chemists, Amino-PEG6-alcohol offers a balance between chain length (6 ethylene oxide units) and reactivity. Comparative analyses against shorter (PEG4) or longer (PEG12) analogs frequently appear in research gate discussions, emphasizing its optimal spacer length for minimizing immunogenicity while maintaining efficient conjugation yields.

Environmental and regulatory aspects are equally critical. Amino-PEG6-alcohol complies with FDA guidelines for PEGs in pharmaceuticals (21 CFR 172.820) and REACH registration, addressing EU-based researchers' compliance queries. Its biodegradability profile—often searched alongside terms like "PEG environmental impact"—is superior to older synthetic polymers due to shorter chain length.

In conclusion, Amino-PEG6-alcohol (CAS No. 39160-70-8) bridges multiple disciplines—from biopharmaceuticals to nanotechnology. Its adaptability to hot topics like ADC optimization, mRNA therapeutics, and green chemistry ensures its continued relevance in peer-reviewed literature and industrial applications alike.